Disperse Violet 43

Specification

• CAS No.: 12223-81-3
• Molecular Formula: C8H13NO4
• Molecular Weight: 0

Introduction

Chemical Identity and Structural Properties

Disperse Violet 43 belongs to the single azo class of dyestuffs, characterized by its distinctive red-light purple coloration. The molecular structure features a diazo bond connecting aromatic components, which contributes to its chromophoric properties. With a molecular formula of C₁₉H₂₂N₄O₄S₂ and a molecular weight of 434.53, this compound presents a relatively complex structure typical of modern synthetic dyes. For identification purposes, the compound is registered under CAS Registry Number 12223-81-3, allowing for standardized reference across international chemical databases and regulatory frameworks.

The structural composition of Disperse Violet 43 incorporates sulfone groups that enhance its dispersibility characteristics while maintaining color stability. These structural elements are strategically positioned to optimize interaction with polyester fibers through temporary hydrogen bonding and van der Waals forces rather than ionic interactions, which explains its effectiveness in dyeing hydrophobic synthetic fibers.

Synthetic Pathway

The manufacturing pathway for Disperse Violet 43 involves a specific chemical synthesis route that begins with diazotization followed by coupling. Specifically, the compound is produced through the diazotization of 6-(methylsulfonyl)benzo[d]thiazol-2-amine, which is subsequently coupled with N,N-bis(2-hydroxyethyl)-3-methylbenzenamine. This synthetic approach ensures the proper attachment of functional groups that contribute to the dye's affinity for polyester substrates while maintaining its distinctive color profile.

Applications in Textile Industry

Primary Applications

Disperse Violet 43 serves primarily as a coloring agent for polyester fabrics, where it imparts a distinctive red-light purple hue. Its molecular structure and chemical properties make it particularly suitable for the dyeing and printing processes specifically designed for polyester materials. The dye's dispersibility in hot water and subsequent diffusion into polyester fibers during the dyeing process allow for effective coloration of these otherwise difficult-to-dye synthetic materials.

Performance Characteristics and Technical Data

Fastness Properties

The technical performance of Disperse Violet 43 is comprehensively documented through standardized testing protocols that evaluate several critical fastness properties. These properties determine the dye's stability and durability under various conditions that textile products typically encounter throughout their lifecycle.

The table below presents the fastness properties of Disperse Violet 43 when applied to vinegar fiber (acetate), assessed according to both ISO and AATCC (American Association of Textile Chemists and Colorists) standards:

Standard (Vinegar fiber)	Ironing Fastness	Light Fastness	Perspiration Fastness	Washing Fastness
	Fading	Stain	Fading	Stain
ISO	6	5	3-4	4-5
AATCC	5	5	5	5

The data indicates exceptional performance in ironing fastness, with ratings of 6 (ISO) and 5 (AATCC) for fading resistance, and 5 for staining resistance under both standards. These high values suggest minimal color degradation when dyed fabrics are subjected to heat and pressure during ironing processes.

Light fastness shows more variation between testing standards, with ISO ratings of 3-4 compared to AATCC rating of 5. This discrepancy may reflect differences in testing methodologies but suggests good to excellent resistance to color degradation upon exposure to light, particularly under AATCC testing conditions.

For perspiration fastness, the dye demonstrates strong performance with ratings of 4-5 (ISO) and 5 (AATCC) for staining, indicating minimal color transfer when exposed to human perspiration. Similarly, washing fastness ratings of 3-4 (ISO) and 4 (AATCC) confirm good resistance to color degradation during standard washing procedures.

Performance Analysis